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Compound of Interest

Compound Name: (Propylsulfinyl)acetic acid

CAS No.: 137375-80-5

Cat. No.: B163930

Get Quote

Executive Summary: Immediate Action Protocol
Do not dispose of (Propylsulfinyl)acetic acid down the drain. This compound is a sulfur-

containing organic acid. Its disposal requires strict segregation from oxidizing agents to prevent

the generation of toxic sulfur oxides (

) or violent exothermic reactions.[1]

Waste Stream: Organic Acid (Sulfur-Containing).[1]

Primary Hazard: Corrosive/Irritant (Skin, Eyes, Mucous Membranes).[2]

Incompatibility: Strong Oxidizers (e.g., Nitric Acid, Peroxides), Strong Bases, Reducing

Agents.

Disposal Method: High-temperature incineration with flue gas scrubbing.

Chemical Profile & Hazard Assessment
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To ensure a self-validating safety protocol, one must understand the causality behind the

handling requirements. (Propylsulfinyl)acetic acid combines the acidity of a carboxylic moiety

with the reactivity of a sulfoxide.

Chemical Identity
Parameter Detail

Chemical Name (Propylsulfinyl)acetic acid

CAS Number 137375-80-5

Molecular Formula

Molecular Weight 150.20 g/mol

Structure

Acidity (pKa)
~3.5 – 4.0 (Est. based on sulfinyl-acetic acid

analogs)

Mechanistic Hazards
Acidity & Corrosivity: The carboxylic acid group (

) provides protons that can cause immediate tissue damage (chemical burns) upon contact.

Sulfoxide Reactivity: The sulfinyl group (

) is thermally labile. At elevated temperatures or in the presence of strong acid catalysts, it
can undergo Pummerer rearrangement or decomposition, potentially releasing toxic fumes.

Incompatibility with Oxidizers: Sulfoxides can be further oxidized to sulfones (

). Mixing this waste with strong oxidizers (like Nitric Acid waste) can trigger an exothermic
runaway reaction.

Step-by-Step Disposal Procedures
Pre-Disposal Segregation (The "Golden Rule")
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CRITICAL: Never mix (Propylsulfinyl)acetic acid with Oxidizing Acids (Nitric, Chromic,

Perchloric).

Correct: Segregate into "Organic Acid" or "Sulfur-Containing Organic" waste streams.

Incorrect: Pouring into the general "Organic Solvent" carboy (unless approved by your

specific waste contractor) or "Inorganic Acid" carboy.

Collection Protocol
Follow this workflow to prepare the waste for pickup.

Container Selection: Use a chemically resistant container. HDPE (High-Density

Polyethylene) or Glass (Amber) are preferred. Avoid metal containers due to acid corrosion.

Labeling:

Attach a hazardous waste tag immediately upon the first addition.

Mandatory Fields:

Chemical Name: "(Propylsulfinyl)acetic acid"[3][4][5][6][7][8]

Hazard Checkbox: "Corrosive", "Toxic".

Special Note: Write "CONTAINS SULFUR" clearly. This alerts the incineration facility to

use a scrubber for

emissions.

Liquid Waste (Solutions):

If the compound is in solution (e.g., HPLC waste with Methanol/Water), ensure the pH is <

2. If so, it must be handled as a Corrosive Flammable liquid.

Solid Waste:

Place solid residues or contaminated wipes into a wide-mouth HDPE jar. Double-bagging

in 6-mil polyethylene bags is acceptable for dry solids.
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Neutralization (Only if Authorized)
Note: In-lab neutralization is generally discouraged for sulfur-containing organics due to the

potential for generating mercaptan-like odors if reduction occurs.

If required by local EHS: Dilute the acid 1:10 in water, then slowly add 1M Sodium

Bicarbonate (

) or Sodium Hydroxide (

) in an ice bath until pH 7 is reached.

Warning: This generates heat and

gas. Perform in a fume hood. The resulting solution still contains organic sulfur and cannot
be drain-disposed; it must go to chemical waste.

Disposal Workflow Visualization
The following logic flow ensures you select the correct waste stream, preventing dangerous

incompatibilities.
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Start: Waste Generation
(Propylsulfinyl)acetic acid

Is the waste Solid or Liquid?

Liquid Solution Solid / Residue

Check pH & Solvents

Contains Organic Solvents?
(e.g., MeOH, DCM)

Stream B: Aqueous Organic Acid
(Label: pH < 2, Contains Sulfur)

No (Pure Aqueous)

CRITICAL CHECK:
Is Oxidizing Acid present?

Yes

Stream A: Corrosive Flammable
(Label: Contains Sulfur)

Stream C: Solid Hazardous Waste
(Double Bag / HDPE Jar)

No

STOP! Segregate Immediately.
Do NOT Mix.

Yes

Click to download full resolution via product page

Figure 1: Decision logic for segregating (Propylsulfinyl)acetic acid waste streams. Note the

critical checkpoint for oxidizing agents.
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Regulatory & Compliance Codes
When filling out your institution's waste manifest, use the following codes as a guideline (verify

with local regulations).

Regulatory Body Classification Code/Description

US EPA (RCRA) Characteristic Corrosive D002 (if pH < 2)

US EPA (RCRA) Toxic / Listed D001 (if in flammable solvent)

EU Waste Code Laboratory Chemicals

16 05 06* (lab chemicals

consisting of or containing

hazardous substances)

DOT (Transport) Corrosive Liquid/Solid

UN 3261 (Corrosive solid,

acidic, organic, n.o.s.) or UN

3265 (Corrosive liquid, acidic,

organic, n.o.s.)

Emergency Response (Spills)[1]
In the event of a spill outside the fume hood:

Evacuate the immediate area if

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

http://chemchart.com/thiodiglycol-detail.html
http://chemchart.com/thiodiglycol-detail.html
http://chemchart.com/2-bromo-n-isopropylbutanamide-detail.html
http://chemchart.com/2-bromo-n-isopropylbutanamide-detail.html
https://www.sigmaaldrich.com/US/en/search/%C3%A1cido-ac%C3%A9tico?focus=products&group=substance&page=1&perpage=30&sort=relevance&term=%C3%A1cido-ac%C3%A9tico&type=product
http://chemchart.com/n-n-dimethyl-2-oxopropanamide-detail.html
http://chemchart.com/n-n-dimethyl-2-oxopropanamide-detail.html
https://www.benchchem.com/product/b163930/docs#propylsulfinyl-acetic-acid-proper-disposal-handling-procedures-1-2-3
https://www.benchchem.com/product/b163930/docs#propylsulfinyl-acetic-acid-proper-disposal-handling-procedures-1-2-3
https://www.benchchem.com/product/b163930/docs#propylsulfinyl-acetic-acid-proper-disposal-handling-procedures-1-2-3
https://www.benchchem.com/product/b163930/docs#propylsulfinyl-acetic-acid-proper-disposal-handling-procedures-1-2-3
https://www.benchchem.com/product/b163930?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163930?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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